Cas no 57537-69-6 (1,2,4,5-Tetrazine, 3-(2-pyridinyl)-)

• Product Name: 1,2,4,5-Tetrazine, 3-(2-pyridinyl)-
• CAS No: 57537-69-6
• MF: C₇H₅N₅
• MW: 159.148099660873
• CID: 1604685
• Update Time: 2024-08-30

1,2,4,5-Tetrazine, 3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 3-(2-pyridinyl)-

• Inchi： 1S/C7H5N5/c1-2-4-8-6(3-1)7-11-9-5-10-12-7/h1-5H
• InChI Key： UEEORNNAAMPMLV-UHFFFAOYSA-N
• SMILES： N1C=NN=C(C2=NC=CC=C2)N=1

Computed Properties

• Exact Mass: 159.05465

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Melting Point: 100-102 °C
• Boiling Point: 381.0±34.0 °C(Predicted)
• PSA: 64.45
• pka: 1.05±0.10(Predicted)